Cas no 139268-92-1 (Ethanone, 2-(ethylsulfonyl)-1-(4-nitrophenyl)-)

• Product Name: Ethanone, 2-(ethylsulfonyl)-1-(4-nitrophenyl)-
• CAS No: 139268-92-1
• MF: C₁₀H₁₁NO₅S
• MW: 257.263041734695
• CID: 1265203
• PubChem ID: 64642941
• Update Time: 2025-04-20

Ethanone, 2-(ethylsulfonyl)-1-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(ethylsulfonyl)-1-(4-nitrophenyl)-
• 2-(Ethylsulfonyl)-1-(4-nitrophenyl)ethanone
• 2-Ethanesulfonyl-1-(4-nitro-phenyl)-ethanone
• AKOS013969237
• 139268-92-1

• Inchi： 1S/C10H11NO5S/c1-2-17(15,16)7-10(12)8-3-5-9(6-4-8)11(13)14/h3-6H,2,7H2,1H3
• InChI Key： MMYBOAIKRSHYLV-UHFFFAOYSA-N
• SMILES： S(CC)(CC(C1C=CC(=CC=1)[N+](=O)[O-])=O)(=O)=O

Computed Properties

• Exact Mass: 257.03583
• Monoisotopic Mass: 257.03579362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 94.35